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molecular formula C9H12O2 B108995 4-Isopropylresorcinol CAS No. 23504-03-2

4-Isopropylresorcinol

Cat. No. B108995
CAS RN: 23504-03-2
M. Wt: 152.19 g/mol
InChI Key: LNFVQIGQENWZQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07705027B2

Procedure details

4-Isopropyl-benzene-1,3-diol (1 eq) was taken up in BF3.OEt2 (6 eq) and acetic acid was added (2 eq). The solution was heated for 16 hours at 90° C. than allowed to cool to room temperature. The solution was added drop wise to 10% NaOAc (aq) and allowed to stand for 4 hours, before being extracted in to EtOAc. The organic phases were combined and washed with sat. NaHCO3 (aq), then dried over MgSO4, filtered and concentrated in vacuo. The residual oil was purified by column chromatography, eluting with dichloromethane, to give 1-(2,4-Dihydroxy-5-isopropyl-phenyl)-ethanone as a white solid.
Name
4-Isopropyl-benzene-1,3-diol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
BF3.OEt2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
NaOAc
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
1-(2,4-Dihydroxy-5-isopropyl-phenyl)-ethanone

Identifiers

REACTION_CXSMILES
[CH:1]([C:4]1[CH:9]=[CH:8][C:7]([OH:10])=[CH:6][C:5]=1[OH:11])([CH3:3])[CH3:2].B(F)(F)F.[CH3:16][CH2:17][O:18]CC.CC([O-])=O.[Na+]>C(O)(=O)C>[OH:10][C:7]1[CH:6]=[C:5]([OH:11])[C:4]([CH:1]([CH3:3])[CH3:2])=[CH:9][C:8]=1[C:17](=[O:18])[CH3:16] |f:1.2,3.4|

Inputs

Step One
Name
4-Isopropyl-benzene-1,3-diol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)C1=C(C=C(C=C1)O)O
Step Two
Name
BF3.OEt2
Quantity
0 (± 1) mol
Type
reactant
Smiles
B(F)(F)F.CCOCC
Step Three
Name
NaOAc
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=O)[O-].[Na+]
Step Four
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to cool to room temperature
EXTRACTION
Type
EXTRACTION
Details
before being extracted in to EtOAc
WASH
Type
WASH
Details
washed with sat. NaHCO3 (aq)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residual oil was purified by column chromatography
WASH
Type
WASH
Details
eluting with dichloromethane

Outcomes

Product
Details
Reaction Time
 4 h
Name
1-(2,4-Dihydroxy-5-isopropyl-phenyl)-ethanone
Type
product
Smiles
OC1=C(C=C(C(=C1)O)C(C)C)C(C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.